Cas no 1021124-11-7 (8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1021124-11-7
• MF: C₁₄H₁₉BrN₄O₃
• MW: 371.229662179947
• CID: 5380804
• Update Time: 2025-06-13

8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1-butyl-3-methyl-7-(1-methyl-2-oxo-propyl)-3,7-dihydro-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-bromo-1-butyl-3,7-dihydro-3-methyl-7-(1-methyl-2-oxopropyl)-
• 8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C14H19BrN4O3/c1-5-6-7-18-12(21)10-11(17(4)14(18)22)16-13(15)19(10)8(2)9(3)20/h8H,5-7H2,1-4H3
• InChI Key： JDCYESNSNYARDA-UHFFFAOYSA-N
• SMILES： N1(C(C)C(=O)C)C2=C(N(C)C(=O)N(CCCC)C2=O)N=C1Br

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 508.7±60.0 °C(Predicted)
• pka: -2.94±0.20(Predicted)

Additional information on 8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to 8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1021124-11-7)

Compound 8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 1021124-11-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the purine derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its bromo and butyl substituents, as well as the presence of a β-ketoester moiety, make it a promising candidate for further investigation in drug discovery.

The< strong> molecular structure of 8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits a complex arrangement of functional groups that contribute to its potential pharmacological properties. The bromo group at the 8-position enhances its reactivity, making it suitable for further chemical modifications and derivatization. Additionally, the butyl and methyl groups at the 1-position and 3-position, respectively, influence the overall solubility and metabolic stability of the compound. The presence of a β-ketoester group at the 7-position adds another layer of complexity, enabling various biochemical interactions that could be exploited for therapeutic benefits.

In recent years, there has been growing interest in purine derivatives due to their role as key intermediates in the synthesis of nucleoside analogs and other bioactive molecules. These compounds have shown promise in treating a wide range of diseases, including cancer, viral infections, and inflammatory disorders. The< strong> synthesis of 8-bromo-1-butyl-3-methyl-7-(3-oxobutan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

The< strong> biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential effects on enzymes and receptors involved in cellular signaling pathways relevant to disease progression. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes that are overexpressed in cancer cells. Furthermore, its ability to interact with specific biological targets makes it a valuable scaffold for developing novel therapeutic agents. The< strong> pharmacokinetic properties of 8-bromo-1-butyl-3-methyl-7-(3-oxybutanoyl)-2H-purine (its alternative name) are also being studied to optimize its delivery and efficacy in vivo.

The< strong> chemical modifications of this compound have been a focal point for researchers aiming to enhance its therapeutic potential. By introducing additional functional groups or altering existing ones, scientists can fine-tune the biological activity and selectivity of the molecule. For instance, replacing the bromo group with other halogens or introducing heterocyclic moieties could lead to new derivatives with improved properties. These modifications are often guided by computational modeling and experimental screening to identify the most promising candidates for further development.

The< strong> role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets. These studies help in understanding the binding mechanisms at a molecular level and predicting the efficacy and side effects of potential drug candidates. By integrating computational approaches with experimental data, researchers can accelerate the drug discovery process significantly.

In conclusion, 8-bromo-octanoyl-octahydropurinone (CAS No. 102112411) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of biochemical pathways continues to expand, compounds like this one hold great promise for addressing unmet medical needs through innovative drug design strategies.